Cas no 2228668-47-9 (3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one)

• Product Name: 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one
• CAS No: 2228668-47-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5962188
• PubChem ID: 165861787
• Update Time: 2025-07-20

3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one
• EN300-2005368
• 2228668-47-9

• Inchi： 1S/C10H19NO/c1-9(2)8(10(9,3)4)7(12)5-6-11/h8H,5-6,11H2,1-4H3
• InChI Key： TXGRBKSNONLVIS-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one

Introduction to 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one (CAS No. 2228668-47-9)

3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential applications. This compound, identified by the CAS number 2228668-47-9, belongs to a class of molecules characterized by a highly stable cyclopropyl moiety and an amino functional group, which together contribute to its distinctive chemical properties and reactivity. The presence of the tetramethylcyclopropyl substituent enhances the molecule's rigidity and lipophilicity, making it a valuable candidate for further exploration in drug design and material science.

The structural motif of 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one is particularly intriguing because it combines a sterically hindered cyclic backbone with an amine group, which can participate in various hydrogen bonding interactions. This combination makes the compound a promising intermediate in the synthesis of more complex molecules, including potential pharmacophores for novel therapeutic agents. The tetramethylcyclopropyl group, in particular, is known for its resistance to metabolic degradation, which could be advantageous in drug development where stability is a critical factor.

In recent years, there has been growing interest in the development of small molecules that incorporate cyclopropyl rings due to their ability to modulate biological activity through steric and electronic effects. The amine functional group in 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications. For instance, this compound could serve as a precursor in the synthesis of peptidomimetics or other bioactive molecules where the cyclopropyl scaffold mimics natural amino acid residues.

One of the most compelling aspects of 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one is its potential role in the development of new therapeutic agents. The combination of a stable cyclic structure and an amine group offers opportunities for designing molecules with enhanced binding affinity and selectivity. Recent studies have shown that cyclic compounds with similar structural features can exhibit potent activity against various biological targets. For example, derivatives of tetramethylcyclopropane have been investigated for their potential as kinase inhibitors or as modulators of G protein-coupled receptors (GPCRs). The amine group in this compound could be further functionalized to introduce additional pharmacophoric elements that enhance its interaction with biological targets.

The synthesis of 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one presents unique challenges due to the complexity of the cyclopropyl ring. However, advances in synthetic methodology have made it possible to access such molecules with increasing efficiency. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct complex cyclic structures with high precision. These methods are particularly valuable for preparing enantiomerically pure forms of the compound, which are often required for pharmaceutical applications.

From a computational chemistry perspective, 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one offers an interesting case study for understanding molecular interactions. High-level computational methods can be used to predict the compound's binding modes to biological targets and to rationalize its observed biological activity. Such studies not only provide insights into the molecular recognition processes but also guide the design of next-generation analogs with improved properties. The stability conferred by the tetramethylcyclopropyl group ensures that the molecule remains intact under various conditions during computational analysis.

The potential applications of 3-amino-1-(2,2,3,3-tetramethylcyclopropyl)propan-1-one extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique structural features of this compound make it a suitable candidate for developing novel materials with specific properties. For instance，the rigid cyclic backbone could be exploited in designing polymers or liquid crystals with enhanced thermal stability or mechanical strength. Additionally，the presence of an amine group provides opportunities for incorporating functional moieties that could improve crop protection agents or other agrochemical formulations.

In conclusion, 3-amino-1-(2，2， 3， 3-tetramethylcyclopropyl) propan-l-one (CAS No．2228668～47～9) is a versatile organic compound with significant potential in multiple domains． Its unique structural features， including the highly stable cycIopropyll moIecuIe， make it an attractive candidate for further exploration． Whether used as an intermediate in drug synthesis or as a building block for novel materials， this compound represents an exciting opportunity for innovation． As research continues to uncover new applications， it is likely that more sophisticated derivatives will emerge， further expanding its utility．